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For Researchers, Scientists, and Drug Development Professionals

Abstract
N-(Hydroxymethyl)acrylamide (NMA) is a bifunctional monomer increasingly utilized in the synthesis of hydrogels and polymers for biomedical

applications, including drug delivery and tissue engineering. Despite its utility, NMA presents significant health hazards, being classified as a carcinog

mutagen, and reproductive toxicant. This technical guide provides a comprehensive overview of the safety data for NMA, detailed handling precaution

emergency procedures, and an exploration of its toxicological mechanisms. The information is intended to equip researchers, scientists, and drug

development professionals with the knowledge necessary to handle this chemical safely and responsibly. All quantitative data is summarized in

structured tables, and key experimental and safety protocols are detailed. Visual diagrams are provided to illustrate critical workflows and toxicologica

pathways.

Chemical and Physical Properties
N-(Hydroxymethyl)acrylamide is a white crystalline solid that is also available as an aqueous solution.[1] Its bifunctional nature, possessing both a

reactive vinyl group and a hydroxymethyl group, allows for the formation of cross-linked, hydrophilic polymers.[1]

Property Value Reference

Synonyms N-Methylolacrylamide, Monomethylolacrylamide [2]

CAS Number 924-42-5 [2]

Molecular Formula C4H7NO2 [2]

Molecular Weight 101.10 g/mol

Appearance
White to almost white crystalline powder or liquid

(aqueous solution)
[1][3]

Melting Point 75.0 to 79.0 °C [3]

Boiling Point 277 °C [3]

Density 1.074 g/mL at 25 °C (for 48% aqueous solution)

Solubility in Water 1,880 g/L at 20 °C [3]

Toxicological Data and Hazard Identification
N-(Hydroxymethyl)acrylamide is a highly hazardous substance with multiple health risks. It is classified as toxic if swallowed, may cause an allergic

skin reaction, is suspected of causing genetic defects and cancer, and may damage fertility or the unborn child.[3][4][5] Prolonged or repeated exposu

can cause damage to organs, particularly the peripheral nervous system.[1][4]
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Hazard Classification GHS Hazard Statement References

Acute Toxicity, Oral (Category 3) H301: Toxic if swallowed [3][5]

Skin Sensitization (Category 1) H317: May cause an allergic skin reaction [3][4][5]

Germ Cell Mutagenicity (Category 1B) H340: May cause genetic defects [3][4][5]

Carcinogenicity (Category 1B) H350: May cause cancer [3][4][5]

Reproductive Toxicity (Category 2)
H361: Suspected of damaging fertility or the unborn

child
[3][4][5]

Specific Target Organ Toxicity (Repeated Exposure,

Category 1)

H372: Causes damage to organs through

prolonged or repeated exposure
[3][4][5]

Specific Target Organ Toxicity (Repeated Exposure,

Category 2)

H373: May cause damage to organs through

prolonged or repeated exposure if swallowed
[4]

Quantitative Toxicity Data:

Test Species Route Value Reference

LD50 Rat Oral 140 mg/kg [6]

Mechanism of Neurotoxicity
The neurotoxicity of acrylamide and its derivatives like NMA is a primary concern. The proposed mechanism involves its action as a "soft" electrophile

The α,β-unsaturated carbonyl structure of acrylamide preferentially forms covalent adducts with "soft" nucleophiles, such as the cysteine thiolate grou

found in the active sites of presynaptic proteins.[4][7] This covalent modification inactivates these critical proteins, disrupting nerve terminal processes

and impairing neurotransmission, which can ultimately lead to axonal degeneration.[4][8][9] Oxidative stress and apoptosis are also implicated as

contributing factors to its overall toxicity.[10]
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Caption: Mechanism of Acrylamide-Induced Neurotoxicity.

Experimental Protocols and Handling Precautions
Strict adherence to safety protocols is mandatory when working with N-(Hydroxymethyl)acrylamide.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling NMA. The following PPE is the minimum requirement:
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Protection Type Specific Recommendations Rationale and Standards References

Eye and Face Protection

Chemical splash goggles are

mandatory. A face shield should be

worn over goggles when there is a

significant risk of splashing.

Protects against direct contact which

can cause serious eye irritation or

damage. Goggles must meet ANSI

Z87.1 standards.

[11][12]

Skin Protection

Gloves: Nitrile or butyl rubber gloves

are recommended. Double-gloving is

advised for extended contact. Lab

Coat: A chemically resistant lab coat

or apron is required.

Prevents skin contact, which can

cause irritation and allergic reactions.

Acrylamides can be absorbed through

the skin. Change gloves immediately

if contaminated.

[9][11]

Respiratory Protection

An air-purifying respirator with organic

vapor (OV) cartridges and a

particulate filter (e.g., N95) is

necessary when working outside a

certified chemical fume hood or when

aerosols may be generated.

Minimizes inhalation of harmful

vapors and dust.
[11][13]

digraph "PPE_Selection_Workflow" {

graph [rankdir="TB", splines=ortho, nodesep=0.3];

node [shape=box, style="filled", fontname="Arial", fontsize=10, margin=0.1];

edge [fontname="Arial", fontsize=9];

Start [label="Handling NMA?", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

FumeHood [label="Work inside a\ncertified fume hood?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124

Goggles [label="Wear Chemical\nSplash Goggles", fillcolor="#34A853", fontcolor="#FFFFFF"];

FaceShield [label="Wear Face Shield\nover Goggles", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

Gloves [label="Wear Nitrile/Butyl\nRubber Gloves (Double)", fillcolor="#34A853", fontcolor="#FFFFFF"];

LabCoat [label="Wear Chemically\nResistant Lab Coat", fillcolor="#34A853", fontcolor="#FFFFFF"];

Respirator [label="Wear Respirator with\nOV/Particulate Filter", fillcolor="#EA4335", fontcolor="#FFFFFF"];

End [label="Proceed with Caution", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

Start -> FumeHood;

FumeHood -> Goggles [label="Yes"];

FumeHood -> Respirator [label="No"];

Respirator -> Goggles;

Goggles -> FaceShield;

FaceShield -> Gloves [label="Splash Risk"];

FaceShield -> Gloves [label="No Splash Risk", style=dashed];

Gloves -> LabCoat;

LabCoat -> End;

}

Caption: Personal Protective Equipment (PPE) Selection Workflow.

Safe Handling and Storage
Ventilation: Always handle N-(Hydroxymethyl)acrylamide in a certified chemical fume hood to minimize inhalation of vapors or dust.[3][11]

Weighing and Transferring: Conduct all weighing and transferring of the chemical within a chemical fume hood. Use disposable weighing boats.[11
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Solution Preparation: When preparing solutions, slowly add the NMA to the solvent to prevent splashing.[11]

Heating: Avoid heating NMA unless it is part of a controlled polymerization reaction, as it may polymerize explosively.[11]

Personal Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were worn. Do not eat, drink, or smoke in the laborato

[11]

Storage: Store in a cool, dry, dark, and well-ventilated area in a tightly sealed container. The recommended storage temperature is 2-8°C. Store aw

from incompatible materials such as oxidizing agents, acids, and bases.[2][11]

Hydrogel Synthesis Protocol (Example)
This protocol is a general guideline for the synthesis of a poly(N-(Hydroxymethyl)acrylamide) hydrogel via free-radical polymerization.

Materials:

N-(Hydroxymethyl)acrylamide (NMA)

Cross-linking agent (e.g., N,N'-methylenebisacrylamide - BIS)

Initiator (e.g., Ammonium persulfate - APS)

Catalyst (e.g., N,N,N',N'-tetramethylethylenediamine - TEMED)

Deionized water

Reaction vessel (e.g., glass vial or mold)

Procedure:

Monomer Solution Preparation: In a fume hood, prepare the monomer solution by dissolving the desired amount of NMA and BIS in deionized wate

Degassing: Degas the monomer solution by bubbling nitrogen or argon gas through it for at least 15-20 minutes to remove dissolved oxygen, which

can inhibit polymerization.

Initiation: Add the initiator (APS solution) to the monomer solution and mix gently.

Catalysis: Add the catalyst (TEMED) to initiate the polymerization reaction. The amount of TEMED will affect the rate of polymerization.

Casting: Immediately pour the solution into the desired mold (e.g., between two glass plates with a spacer).

Polymerization: Allow the polymerization to proceed at room temperature or a controlled temperature for a specified time (typically several hours to

overnight). The solution will turn into a solid gel.

Purification: After polymerization, carefully remove the hydrogel from the mold and wash it extensively with deionized water for several days to rem

any unreacted monomers, initiator, and catalyst.

Drying (Optional): The hydrogel can be dried to a constant weight to obtain a xerogel for swelling studies.

Emergency Procedures
First-Aid Measures

Inhalation: Move the person to fresh air and rest. Seek immediate medical attention.[11][14]

Skin Contact: Immediately remove contaminated clothing. Rinse the skin with plenty of water and soap. If skin irritation or a rash occurs, get medica

help.[11][14]

Eye Contact: First, rinse with plenty of water for several minutes (remove contact lenses if possible). Then, refer for medical attention.[14]
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Ingestion: Rinse mouth. Give a slurry of activated charcoal in water to drink. Get emergency medical help immediately.[3][14]

Accidental Release Measures
Small Spills: For solid spills, dampen the material with water before sweeping it into a covered container. For liquid spills, absorb with an inert mate

(e.g., vermiculite, sand).[2] Clean the spill area with soap and water.[2]

Large Spills: Evacuate the area. Do NOT let the chemical enter the environment.[11] Prevent further leakage or spillage if safe to do so. Contact yo

institution's Environmental Health and Safety (EHS) department immediately.[13]

NMA Spill Occurs

Assess Spill Size

Small Spill
(<100mL or small powder amount)

Small

Large Spill

Large

Don Appropriate PPE Evacuate Immediate Area

Contain Spill with
Inert Absorbent (liquid)

or Dampen (solid)

Collect Waste into
Sealed Container

Clean Area with
Soap and Water

Dispose of Waste as
Hazardous

Alert Others and
Contact EHS

Click to download full resolution via product page

Caption: Spill Response Workflow for N-(Hydroxymethyl)acrylamide.

Waste Disposal
All waste containing N-(Hydroxymethyl)acrylamide, including unused product, contaminated labware (pipette tips, gloves, etc.), and aqueous

solutions, must be treated as hazardous waste.[11][12]
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Collect all waste in a clearly labeled, sealed, and chemically compatible container.[11][12]

The label should include "Hazardous Waste," the full chemical name, and associated hazards.[12]

Do not mix with other waste streams.[11]

Arrange for disposal through your institution's EHS department in accordance with local, state, and federal regulations.[12]

Conclusion
N-(Hydroxymethyl)acrylamide is a valuable monomer for the development of advanced biomaterials. However, its significant toxicity necessitates a

thorough understanding of its hazards and the implementation of stringent safety protocols. By adhering to the guidelines outlined in this technical gu

researchers can mitigate the risks associated with NMA and ensure a safe laboratory environment for themselves and their colleagues. A culture of

safety, grounded in knowledge and diligent practice, is paramount when working with such hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals,

empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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